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Compound of Interest

Compound Name: 1-Tetradecanol

Cat. No.: B7770432 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the surfactant properties of the long-chain fatty

alcohol, 1-Tetradecanol (also known as myristyl alcohol), and its nonionic surfactant

derivatives, 1-Tetradecanol ethoxylates. The addition of ethylene oxide (EO) units to the 1-
Tetradecanol hydrophobe systematically alters its physicochemical properties, influencing its

function in various applications, including emulsification, solubilization, and detergency. This

analysis is supported by experimental data to aid in the selection of the appropriate surfactant

for specific research and development needs.

Comparative Data of Surfactant Properties
The following table summarizes the key surfactant properties of 1-Tetradecanol and a

representative range of its ethoxylates. The data for the ethoxylates are based on a C12-C14

alcohol ethoxylate blend, which is a common industrial product and a reliable proxy for pure 1-
Tetradecanol ethoxylates. As the degree of ethoxylation (moles of EO) increases, a clear trend

can be observed from a water-insoluble alcohol to highly water-soluble surfactants with varying

characteristics.
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Property

1-
Tetradecan
ol
(C14H30O)

C12-C14
Alcohol + 3
EO

C12-C14
Alcohol + 7
EO

C12-C14
Alcohol +
10 EO

C12-C14
Alcohol +
12 EO

INCI Name
Myristyl

Alcohol

Laureth-

3/Myreth-3

(representativ

e)

Laureth-

7/Myreth-7

(representativ

e)

Laureth-

10/Myreth-10

(representativ

e)

Laureth-

12/Myreth-12

(representativ

e)

Appearance

at 25°C

White waxy

solid[1][2]

Colorless to

yellowish

liquid

Colorless to

yellowish

liquid

White, soft

paste

White, solid

paste

Critical

Micelle

Concentratio

n (CMC)

Not

Applicable

(insoluble in

water)

~0.02 g/L ~0.05 g/L ~0.09 g/L Not specified

Surface

Tension at

CMC (mN/m)

Not

Applicable
~28 ~33 ~38 Not specified

Hydrophilic-

Lipophilic

Balance

(HLB)

~1

(calculated)
8-9[3] 12-13 13-14 ~14.7[4]

Cloud Point

(1% aqueous

solution, °C)

Not

Applicable
Not soluble ~58 ~85 >100[4]

Krafft Point

(°C)

~38 (Melting

Point)[2]

Not

Applicable

Not

Applicable

Not

Applicable

Not

Applicable

Note: Data for ethoxylates are primarily sourced from technical datasheets for C12-C14 alcohol

ethoxylates, which are a close industrial equivalent to pure 1-Tetradecanol ethoxylates.
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The following are detailed methodologies for determining the key surfactant properties

presented in the comparative data table.

Determination of Critical Micelle Concentration (CMC) by
Surface Tensiometry (Wilhelmy Plate Method)
Objective: To determine the concentration at which surfactant molecules begin to form micelles

in an aqueous solution.

Apparatus:

Surface Tensiometer (e.g., Krüss K100) with a Wilhelmy plate (platinum)

Precision balance

Glassware (beakers, volumetric flasks)

Magnetic stirrer and stir bars

Procedure:

Prepare a stock solution of the 1-Tetradecanol ethoxylate in deionized water.

Create a series of dilutions from the stock solution to cover a range of concentrations.

Before each measurement, clean the Wilhelmy plate with a strong basic solution and then

rinse thoroughly with deionized water. The plate must be completely clean to ensure

accurate measurements.

Calibrate the tensiometer using deionized water.

Pour a sample of the lowest concentration into the sample vessel and place it on the

tensiometer stage.

Lower the Wilhelmy plate until it just touches the surface of the liquid. The instrument will

then automatically measure the surface tension.
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Repeat the measurement for each concentration, moving from the lowest to the highest

concentration.

Plot the surface tension (γ) as a function of the logarithm of the surfactant concentration (log

C).

The CMC is the point at which the surface tension abruptly stops decreasing and plateaus.

This is determined by the intersection of the two linear portions of the plot.

Measurement of Cloud Point
Objective: To determine the temperature at which a 1% aqueous solution of a nonionic

surfactant becomes cloudy as it is heated. This protocol is based on the ASTM D2024 standard

test method.

Apparatus:

Beaker (1000 mL) to serve as a water bath

Test tube (25 x 200 mm)

Thermometers (2), calibrated

Hot plate with magnetic stirring capability

Magnetic stir bar

Procedure:

Prepare a 1% (w/w) solution of the 1-Tetradecanol ethoxylate in deionized water.

Pour 50 mL of the solution into the test tube.

Place the test tube in the beaker filled with water (the water bath).

Place a thermometer in the test tube and another in the water bath.

Begin heating the water bath on the hot plate at a controlled rate of 1-2°C per minute while

stirring the water bath.
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Continuously stir the solution in the test tube gently with the thermometer.

Observe the solution for the first sign of turbidity or cloudiness. The temperature at which this

occurs is the cloud point.

To confirm, remove the test tube from the bath and allow it to cool. The temperature at which

the solution becomes clear again should be recorded and should be close to the recorded

cloud point.

Visualizing the Impact of Ethoxylation
The following diagram illustrates the relationship between the degree of ethoxylation of 1-
Tetradecanol and its resulting surfactant properties. As the number of ethylene oxide units

increases, the hydrophilic nature of the molecule is enhanced, leading to predictable changes

in its performance characteristics.
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Hydrophobic

Increasing Ethylene Oxide (EO) Units

Resulting Surfactant Properties

1-Tetradecanol

Low EO
(e.g., 3 moles)

+ EO

Water Insoluble
High Krafft Point

Mid EO
(e.g., 7 moles)

+ EO

Good Wetting
Low CMC
Low HLB

High EO
(e.g., 12+ moles)

+ EO

Good Solubilizing
Moderate CMC
Mid-range HLB

Good Detergency
High Cloud Point

High HLB

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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